Tetrakis(1,1-dimethylpropyl)titanate

• CAS No.: 10585-26-9
• Molecular Formula: C20H44O4Ti

Description

Tetrakis(1,1-dimethylpropyl)titanate (CAS: 10585-26-9) is a titanium(IV) alkoxide with the molecular formula C₂₀H₄₄O₃Ti . Structurally, it is an orthotitanic acid ester featuring four 1,1-dimethylpropyl (2-methyl-2-butanol-derived) groups bonded to a central titanium atom. This compound belongs to the class of metal alkoxides, which are widely used in sol-gel synthesis, catalysis, and materials science.

Comparison with Similar Compounds

Data Table: Comparative Properties of Selected Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Central Metal	Substituent Groups	Key Applications/Properties
This compound	10585-26-9	C₂₀H₄₄O₃Ti	380.44	Titanium(IV)	1,1-Dimethylpropyl	Sol-gel synthesis, controlled hydrolysis
Tetraisopropyl Titanate	546-68-9	C₁₂H₂₈O₄Ti	284.20	Titanium(IV)	Isopropyl	Rapid TiO₂ formation, catalysis
Tetraisopropyltin	2949-42-0	C₁₂H₂₈Sn	291.06	Tin(IV)	Isopropyl	Biocides, stabilizers
Cyclotetrasilane Derivative	87639-70-1	C₂₈H₆₄Si₄	497.25	Silicon	1,1-Dimethylethyl/Propyl	Hydrophobic materials

Research Findings and Substituent Effects

• Steric Hindrance : Bulky 1,1-dimethylpropyl groups in the titanate reduce hydrolysis rates compared to isopropyl analogs, enabling precise control in sol-gel processes .
• Redox Tuning: In phthalocyanines (e.g., CuPc), analogous bulky substituents lower aggregation and modify redox potentials, enhancing photocatalytic efficiency .
• Thermal Stability : Titanium alkoxides with branched substituents exhibit higher thermal stability than linear-chain analogs, a critical factor in high-temperature applications.